Cas no 1221820-83-2 ((1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane)

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane structure

1221820-83-2 structure

Product Name:(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane

CAS No:1221820-83-2

MF:C₇H₁₀F₃N

MW:165.156212329865

CID:5098308

PubChem ID:47003451

Update Time:2023-11-24

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

- Rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
- (1R,6R,7R)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane
- (1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane
- Inchi： 1S/C7H10F3N/c8-7(9,10)5-4-2-1-3-11-6(4)5/h4-6,11H,1-3H2/t4-,5-,6-/m1/s1
- InChI Key： CEPLETWJBJZUIU-HSUXUTPPSA-N
- SMILES： FC([C@H]1[C@H]2[C@@H]1CCCN2)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 166
XLogP3: 1.8
Topological Polar Surface Area: 12

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-144905-1.0g	(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane	1221820-83-2		1.0g	$0.0	2023-07-09
Enamine	EN300-144905-1000mg	(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane	1221820-83-2		1000mg	$0.0	2023-09-29

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Related Literature

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5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

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